Cas no 1153129-25-9 (3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione)

• Product Name: 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione
• CAS No: 1153129-25-9
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5054412
• Update Time: 2025-05-21

3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypropyl)-1,3-diazaspiro[4.5]decane-2,4-dione
• NE55026
• Z426597630
• 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione

• Inchi： 1S/C11H18N2O3/c14-8-4-7-13-9(15)11(12-10(13)16)5-2-1-3-6-11/h14H,1-8H2,(H,12,16)
• InChI Key： DCFLUZKGYFKTEZ-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2)NC(N1CCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6

Additional information on 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione

Introduction to 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione (CAS No. 1153129-25-9)

3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione is a fascinating compound with a complex structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic diamine derivative, identified by its unique CAS No. 1153129-25-9, exhibits a distinctive molecular architecture that positions it as a promising candidate for further exploration in drug discovery and therapeutic applications. The compound's structure combines a spirocyclic core with functionalized hydroxyl and carbonyl groups, which contribute to its diverse chemical reactivity and potential biological activity.

The spirocyclic core of 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione is particularly noteworthy due to its rigid three-dimensional conformation, which can influence the compound's interactions with biological targets. Spirocyclic compounds are known for their stability and unique binding properties, making them attractive for designing molecules with enhanced pharmacological profiles. The presence of two nitrogen atoms in the spirocycle further enhances the compound's potential to interact with various biological systems, including enzymes and receptors.

One of the most intriguing aspects of this compound is its hydroxypropyl substituent at the 3-position of the spirocycle. This side chain introduces a polar hydroxyl group, which can participate in hydrogen bonding and other polar interactions with biological targets. Such functionalization is often employed to improve solubility, bioavailability, and binding affinity in drug candidates. The carbonyl groups at the 2 and 4 positions of the spirocycle add another layer of reactivity, enabling various chemical modifications that could be exploited in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the potential pharmacological properties of 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione. Studies using molecular dynamics simulations have revealed that the compound's rigid spirocyclic structure can effectively dock into binding pockets of target proteins, suggesting its potential as an inhibitor or modulator of enzymatic activity. Additionally, quantum mechanical calculations have predicted favorable interactions between the nitrogen atoms and aromatic residues in protein targets, further supporting its candidacy as a pharmacophore.

In the realm of medicinal chemistry, the synthesis of analogs derived from 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione has been extensively studied to optimize its biological activity. Researchers have explored modifications such as varying the length or substitution pattern of the hydroxypropyl side chain, as well as introducing additional functional groups to enhance binding affinity or metabolic stability. These efforts have led to a series of novel derivatives with promising preclinical profiles.

The biological activity of 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione has been evaluated in several in vitro assays targeting key biological pathways relevant to human health. Preliminary studies have shown that certain derivatives exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These findings are particularly exciting given the growing interest in developing small-molecule modulators for chronic diseases associated with dysregulated inflammatory responses.

Furthermore, the compound's structural features make it an attractive scaffold for developing drugs with improved pharmacokinetic properties. The spirocyclic core enhances metabolic stability by reducing susceptibility to enzymatic degradation, while the hydroxyl group can be exploited for prodrug strategies to enhance oral bioavailability. These characteristics are critical for designing drugs that can achieve therapeutic efficacy while minimizing side effects.

The synthesis of 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione involves multi-step organic transformations that highlight its synthetic complexity and elegance. Key synthetic strategies include cyclization reactions to form the spirocyclic core followed by functional group interconversions to introduce the hydroxyl and carbonyl groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound and its derivatives.

Recent research has also explored the potential applications of spirocyclic diamines like 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione in materials science and nanotechnology beyond their pharmaceutical applications. The unique structural motifs present in these compounds can be leveraged to design novel materials with tailored properties for applications such as drug delivery systems or sensors.

In conclusion, 3-(3-Hydroxypropyl)-1,3-diazaspiro4.5decane-2,4-dione (CAS No. 1153129-25-9) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and rigid spirocyclic core positions it as a valuable scaffold for designing novel therapeutic agents targeting various diseases. Continued exploration into its synthesis, biological activity, and pharmacokinetic properties will likely yield further insights into its therapeutic potential.